2-(2-fluorophenoxy)-N-(4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl)acetamide

• IUPAC Name: 2-(2-fluorophenoxy)-N-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]acetamide
• InChI: InChI=1S/C19H19FN2O3/c1-13-8-9-14(11-16(13)22-10-4-7-19(22)24)21-18(23)12-25-17-6-3-2-5-15(17)20/h2-3,5-6,8-9,11H,4,7,10,12H2,1H3,(H,21,23)
• InChI Key: LCYQINXEUSXQDZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)COC2=CC=CC=C2F)N3CCCC3=O
• Molecular Formula: C19H19FN2O3
• Molecular Weight: 342.4 g/mol
• CAS No.: 941934-19-6

Description

2-(2-fluorophenoxy)-N-(4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl)acetamide is a useful research compound. Its molecular formula is C19H19FN2O3 and its molecular weight is 342.37. The purity is usually 95%.
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Scientific Research Applications

Photoreactions of Related Compounds

Research on photoreactions of structurally similar compounds to 2-(2-fluorophenoxy)-N-(4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl)acetamide, such as flutamide, highlights the impact of sunlight exposure on these molecules. In a study conducted by Watanabe et al. (2015), flutamide exhibited different photoreactions in acetonitrile and 2-propanol solvents, with photodermatosis being a potential risk for individuals exposed to sunlight while taking the drug. This research underlines the importance of understanding the photostability and photoreactivity of pharmaceutical compounds under various conditions (Watanabe, Fukuyoshi, & Oda, 2015).

Metal Chelation and Recognition

The development of fluoroionophores based on diamine-salicylaldehyde (DS) derivatives for metal chelation demonstrates the versatility of fluorophenoxyl-based compounds in detecting metal ions. Hong et al. (2012) synthesized a series of fluoroionophores that showed specificity for chelating Zn^2+ ions in both organic and semi-aqueous solutions. This property is particularly useful in the field of chemical sensors for environmental monitoring and biological applications (Hong, Lin, Hsieh, & Chang, 2012).

Synthesis and Characterization of Novel Compounds

The synthesis and characterization of novel 2-(4-cyano-3-fluoro-phenoxy)-N-(substituted phenyl) acetamides, as described by Yang Man-li (2008), illustrate the potential of fluorophenoxyl-based molecules in the development of new chemical entities. These compounds, derived from 3-fluoro-4-cyanophenol, showcase the diverse chemical modifications possible with the parent structure, potentially leading to new drug candidates or materials with unique properties (Yang Man-li, 2008).